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Compound of Interest

Compound Name: 1-Methylcycloheptene

Cat. No.: B074865 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties

of 1-methylcycloheptene. An understanding of the energetic landscape of this cyclic alkene is

valuable for researchers in physical organic chemistry, chemical synthesis, and computational

modeling. This document summarizes key quantitative data, outlines the experimental

protocols used for their determination, and presents a logical workflow for assessing alkene

stability.

Core Thermodynamic Data
The thermodynamic properties of 1-methylcycloheptene have been investigated, primarily

through reaction calorimetry. The following tables summarize the key quantitative data

available for this compound.

Table 1: Enthalpy of Hydrogenation of 1-Methylcycloheptene
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Reaction
Enthalpy of
Hydrogenation
(ΔH°) (kJ/mol)

Method Solvent Reference

1-

Methylcyclohepte

ne (l) + H₂(g) →

Methylcyclohepta

ne (l)

-100.5 ± 0.4

Catalytic

Hydrogenation

Calorimetry

Acetic Acid

Turner and

Garner, 1958[1]

[2]

Table 2: Physical Properties of 1-Methylcycloheptene

Property Value Method Reference

Normal Boiling Point

(Tboil)
409.2 K Not Specified

Turner and Garner,

1958[2]

Note: At present, comprehensive experimental data for the standard enthalpy of formation

(ΔfH°), ideal gas heat capacity (Cp,gas), and standard molar entropy (S°) for 1-
methylcycloheptene are not readily available in the public domain. The enthalpy of

hydrogenation provides a valuable measure of the molecule's stability.

Experimental Protocols
The determination of the enthalpy of hydrogenation for 1-methylcycloheptene was a critical

experiment in understanding the stability of cyclic alkenes. The primary method employed was

catalytic hydrogenation calorimetry.

Catalytic Hydrogenation Calorimetry
The enthalpy of hydrogenation of 1-methylcycloheptene was determined by reacting the

compound with hydrogen gas in the presence of a catalyst and measuring the heat evolved.

The following outlines the general experimental protocol based on the work of Turner and

Garner.

Objective: To measure the heat released during the catalytic hydrogenation of 1-
methylcycloheptene to its corresponding alkane, methylcycloheptane.
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Apparatus: A reaction calorimeter designed to measure the heat of reaction in a solution phase

under a hydrogen atmosphere.

Materials:

1-Methylcycloheptene (high purity)

Hydrogen gas (high purity)

Solvent: Acetic Acid[1][2]

Catalyst: Platinum oxide (Adams' catalyst) is a common choice for such hydrogenations.

Procedure:

Calorimeter Calibration: The calorimeter is first calibrated using a reaction with a known

enthalpy change to determine the heat capacity of the system.

Sample Preparation: A precise, known amount of 1-methylcycloheptene is dissolved in a

known volume of acetic acid.

Catalyst Introduction: A small, weighed amount of the hydrogenation catalyst is added to the

reaction vessel.

Reaction Initiation: The reaction vessel is sealed, flushed with hydrogen, and brought to a

constant temperature within the calorimeter. The reaction is then initiated by introducing a

known quantity of hydrogen gas and ensuring vigorous stirring to facilitate the reaction.

Temperature Measurement: The change in temperature of the calorimeter due to the

exothermic hydrogenation reaction is carefully measured using a sensitive thermometer

(e.g., a Beckmann thermometer or a thermistor).

Calculation: The enthalpy of hydrogenation is calculated from the observed temperature

change, the heat capacity of the calorimeter and its contents, and the number of moles of 1-
methylcycloheptene that reacted.

Logical Workflow for Alkene Stability Assessment
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The enthalpy of hydrogenation is a direct experimental measure of the stability of an alkene. A

less negative (less exothermic) enthalpy of hydrogenation indicates a more stable alkene, as

less energy is released upon its conversion to the corresponding alkane. The workflow for

using this data to assess stability is as follows:

Workflow for Alkene Stability Assessment

Experimental Determination

Data Analysis and Comparison

Perform Catalytic
Hydrogenation Calorimetry

Measure Enthalpy of
Hydrogenation (ΔH°)

Compare ΔH° values
of different alkenes

Input Data

Less negative ΔH°
indicates greater stability

Relative Stability
of Alkenes Determined

Conclusion
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Caption: A flowchart illustrating the process of determining alkene stability from experimental

hydrogenation data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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